Cas no 825-42-3 (2-Ethoxy-1-cyclopentene-1-carboxylic Acid)

• Product Name: 2-Ethoxy-1-cyclopentene-1-carboxylic Acid
• CAS No: 825-42-3
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 5725647
• PubChem ID: 54468374
• Update Time: 2025-11-06

2-Ethoxy-1-cyclopentene-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-1-cyclopentene-1-carboxylic Acid

• Inchi： 1S/C8H12O3/c1-2-11-7-5-3-4-6(7)8(9)10/h2-5H2,1H3,(H,9,10)
• InChI Key： XGOLWVHKSRCBIP-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C(=O)O)CCC1

Additional information on 2-Ethoxy-1-cyclopentene-1-carboxylic Acid

2-Ethoxy-1-Cyclopentene-1-Carboxylic Acid: A Comprehensive Overview

2-Ethoxy-1-cyclopentene-1-carboxylic acid (CAS No. 825-42-3) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure featuring a cyclopentene ring, an ethoxy group, and a carboxylic acid functional group, has garnered attention due to its potential applications in various industries. Recent advancements in synthetic methodologies and material characterization techniques have further highlighted its versatility and utility.

The molecular structure of 2-Ethoxy-1-cyclopentene-1-carboxylic acid plays a pivotal role in determining its chemical properties. The cyclopentene ring imparts rigidity and stability, while the ethoxy group introduces electron-donating effects, influencing reactivity. The carboxylic acid group, on the other hand, is highly reactive and can participate in various chemical transformations, such as esterification and amidation. These properties make it a valuable precursor in the synthesis of more complex molecules.

Recent studies have explored the use of 2-Ethoxy-1-cyclopentene-1-carboxylic acid in drug development. Researchers have investigated its potential as a building block for bioactive compounds, leveraging its structural features to design molecules with specific pharmacological properties. For instance, its ability to form stable esters has been exploited in the creation of prodrugs, which enhance drug delivery efficiency.

In the realm of materials science, 2-Ethoxy-1-cyclopentene-1-carboxylic acid has shown promise as a monomer for polymer synthesis. Its reactivity allows for the formation of high-performance polymers with tailored properties, such as improved thermal stability and mechanical strength. This has opened avenues for its application in advanced materials used in electronics and aerospace industries.

The synthesis of 2-Ethoxy-1-cyclopentene-1-carboxylic acid involves a series of well-defined organic reactions. Starting from cyclopentene derivatives, chemists employ oxidation and substitution reactions to introduce the ethoxy and carboxylic acid groups. Recent optimizations in these reaction pathways have improved yields and reduced production costs, making this compound more accessible for industrial applications.

From an environmental perspective, the biodegradability of 2-Ethoxy-1-cyclopentene-1-carboxylic acid has been a topic of interest. Studies indicate that under specific conditions, this compound can undergo microbial degradation, reducing its environmental footprint. This is particularly relevant for applications where eco-friendly materials are increasingly demanded.

In conclusion, 2-Ethoxy-1-cyclopentene-1-carboxylic acid (CAS No. 825-42-3) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as a key player in future innovations within chemistry and materials science.